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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Chemical Data for Heptyl 1-Thiohexopyranoside

For your reference, here is a summary of the key identifying information and properties for Heptyl 1-

Thiohexopyranoside (also known as heptyl 1-thio-beta-D-glucopyranoside).

Property Details

IUPAC Name (2S,3R,4S,5S,6R)-2-(heptylsulfanyl)-6-(hydroxymethyl)oxane-3,4,5-triol [1]
Molecular C13H260s5S [2] [1]

Formula

Molecular Weight 294.408 g/mol [2] [1]

CAS Registry Information not located in search results
SMILES CCCCCCCS[C@H]1C@@HCO0)0)0)O0 [2]
InChiKey HPEGNLMTTNTJSP-LBELIVKGSA-N [2] [1]
DrugBank ID DBO04450 (Experimental) [2]
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Property Details
Related Drug Rhodopsin; NADPH:ferredoxin reductase; Acyl carrier protein; Biotin biosynthesis
Targets cytochrome P450 [2]

Experimental Workflow for Research

Based on the role of similar compounds in drug discovery, the following diagram outlines a general, high-

level workflow for conducting research on a small molecule like Heptyl 1-Thiohexopyranoside. You can

adapt this framework to your specific project goals.
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FAQs and Troubleshooting Guidance

Since detailed troubleshooting information for this specific compound was not available, here are some

general guidance and strategies based on common experimental challenges.
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e Q1: Where can I find detailed experimental protocols for using Heptyl 1-Thiohexopyranoside?

o A: The most reliable sources are scientific literature and specialized databases. | recommend
searching platforms like PubMed or Google Scholar for research articles that have used this
specific compound (using its name, DB04450, or InChlKey). The RCSB PDB (Protein Data
Bank) entry may also list structures where this molecule appears, providing context for its
experimental use [2].

¢ Q2: The compound is not dissolving properly in my buffer. What should I do?

o A: Solubility is a common hurdle.

= Confirm Solvent Compatibility: Check the chemical properties. As a glucopyranoside
derivative, it may have different solubility in aqueous vs. organic solvents. Start with water
or buffered saline and consider adding a small percentage of a co-solvent like DMSO if
needed.

= Review Literature: Look for papers that mention this compound to see what solvents
they used.

= Physical Agitation: Use gentle warming (in a water bath) and vortexing or sonication to
aid dissolution.

¢ Q3: My bioassay results are inconsistent or show no activity. How can I troubleshoot this?

o A: Inconsistent results can stem from various sources.
= Compound Integrity: Verify the stability of your stock solution. How is it stored? Has it
been subjected to freeze-thaw cycles? Consider making a fresh solution.
= Assay Conditions: Re-optimize critical parameters like pH, temperature, ion
concentration, and incubation time.
= Control Experiments: Ensure your positive and negative controls are functioning as
expected to validate the assay itself.

Strategies for Finding Deeper Technical Information

To build a more complete knowledge base, I suggest you:

¢ Dive into the Primary Literature: Use the key identifiers from the table above (like the InChiKey
HPEGNLMTTNTJSP-LBELIVKGSA-N) to search scientific publications for detailed methods [2] [1].

e Leverage Specialized Databases: Explore other scientific databases such as PubChem (which lists
the CID as 656917) or ChEMBL for potential bioactivity data and associated assays [2].

e Consult General Best Practices: For overarching strategies in modern drug discovery—like the use
of Click Chemistry, DNA-Encoded Libraries (DEL), and Al-driven design—reviewing recent trend
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analyses can provide valuable context for optimizing any experimental pipeline [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1-thiohexopyranoside-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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